Cas no 1269755-71-6 (methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers)

• Product Name: methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers
• CAS No: 1269755-71-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD20669266
• CID: 2126895
• PubChem ID: 67033324
• Update Time: 2025-10-21

methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 6-ethylpiperidine-3-carboxylate
• UZEQMPFHOHHHOB-UHFFFAOYSA-N
• 3-Piperidinecarboxylicacid,6-ethyl-,methylester
• 3-Piperidinecarboxylic acid, 6-ethyl-, methyl ester
• methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers

• MDL： MFCD20669266
• Inchi： 1S/C9H17NO2/c1-3-8-5-4-7(6-10-8)9(11)12-2/h7-8,10H,3-6H2,1-2H3
• InChI Key： UZEQMPFHOHHHOB-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNC(CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 6-ethylpiperidine-3-carboxylate, Mixture of diastereomers

Methyl 6-Ethylpiperidine-3-carboxylate (CAS No. 1269755-71-6): A Comprehensive Overview of Its Properties and Applications

Methyl 6-ethylpiperidine-3-carboxylate, with the CAS No. 1269755-71-6, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. As a mixture of diastereomers, this compound exhibits unique stereochemical properties that make it valuable for synthetic applications. The methyl 6-ethylpiperidine-3-carboxylate diastereomers are particularly notable for their role in the development of chiral intermediates, which are crucial for producing enantiomerically pure drugs and fine chemicals.

The growing interest in methyl 6-ethylpiperidine-3-carboxylate synthesis is driven by its potential as a building block in medicinal chemistry. Researchers are exploring its utility in designing novel piperidine derivatives, which are prevalent in bioactive molecules. For instance, piperidine scaffolds are found in many FDA-approved drugs, highlighting the importance of compounds like methyl 6-ethylpiperidine-3-carboxylate in drug discovery. The CAS 1269755-71-6 compound is also being investigated for its potential in creating CNS-active agents, a hot topic in neuroscience research.

In addition to pharmaceutical applications, methyl 6-ethylpiperidine-3-carboxylate is gaining traction in agrochemical research. Its piperidine-carboxylate structure offers a platform for developing new pesticides and herbicides with improved efficacy and environmental safety. The diastereomeric mixture aspect of this compound allows for fine-tuning of biological activity, making it a valuable tool for agrochemical innovation. Recent studies have focused on optimizing the stereoselective synthesis of methyl 6-ethylpiperidine-3-carboxylate to enhance its performance in crop protection.

From a synthetic chemistry perspective, the CAS No. 1269755-71-6 compound presents interesting challenges and opportunities. The mixture of diastereomers requires advanced separation techniques, such as chiral chromatography or crystallization, to isolate individual stereoisomers. This has led to a surge in research on enantioselective catalysis and asymmetric synthesis, which are key trends in modern organic chemistry. The demand for high-purity methyl 6-ethylpiperidine-3-carboxylate is also driving advancements in analytical methods, including NMR and HPLC-MS.

Another area of interest is the green chemistry applications of methyl 6-ethylpiperidine-3-carboxylate. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis routes for this compound. Topics like catalyst recycling, solvent-free reactions, and biocatalysis are frequently searched in connection with piperidine derivatives, reflecting the industry's shift toward greener alternatives. The CAS 1269755-71-6 compound is a prime candidate for such innovations due to its modular structure.

In summary, methyl 6-ethylpiperidine-3-carboxylate (CAS No. 1269755-71-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its diastereomeric mixture property, combined with its piperidine-carboxylate backbone, makes it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and life sciences.